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Introduction

Wolframite, a primary ore of tungsten, is an iron manganese tungstate ((Fe,Mn)WOQOa). Due to
its high strategic importance in various industrial and military applications, efficient
concentration methods are critical. Wolframite is characterized by a high specific gravity (7.1-
7.5 g/cm3) and is often found in quartz veins.[1][2] This significant density difference between
wolframite and the lighter gangue minerals (like quartz, with a specific gravity of ~2.65 g/cm3)
makes gravity separation the principal and most effective method for its concentration.[3][4]

This document provides detailed application notes and protocols for the primary gravity
separation techniques used in wolframite concentration, including jigging, shaking tables, and
spiral concentration. These methods are foundational in mineral processing flowsheets
designed to produce a high-grade tungsten concentrate.

Principle of Gravity Separation for Wolframite

Gravity separation techniques exploit the differences in specific gravity between minerals to
achieve separation. When a mixture of wolframite and gangue particles is subjected to a
moving fluid (typically water) or a specific motion, the denser wolframite particles settle faster
and are separated from the lighter gangue patrticles, which are carried away by the fluid
stream.[5] The process typically involves crushing and grinding the ore to liberate the
wolframite crystals from the host rock before introducing it to the separation circuit.[3]
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Key Gravity Separation Techniques

The choice of gravity separation equipment depends largely on the particle size of the liberated
wolframite. A typical wolframite processing plant will use a combination of these methods in a
multi-stage circuit to maximize recovery across different size fractions.[6]

Jigging

Jigs are effective for concentrating coarse and medium-grained wolframite.[4] The process
involves separating minerals in a bed that is pulsed by a vertical water current. The repeated
upward and downward pulsations cause the material bed to stratify, with the densest particles
(wolframite) migrating to the bottom and being collected as a concentrate, while the lighter
particles are discharged as tailings.[2]

o Application: Primarily used in the initial stages of concentration (roughing) to recover coarse
liberated wolframite as soon as possible, preventing over-grinding of the brittle mineral.[4][7]

o Particle Size: Typically applied in three stages: coarse (8-13mm), medium (1.5-5mm), and
fine (<2mm).[8][9]

e Performance: The recovery rate for coarse and medium-grain jigging operations can reach
65-75%.[8][10]

Shaking Tables

Shaking tables are highly efficient for separating medium and fine-grained wolframite.[4] A
shaking table consists of a slightly inclined deck with riffles. A slurry of ore and water is fed onto
the table, which is subjected to a differential shaking motion. This motion, combined with a
cross-flow of water, causes patrticles to stratify based on size and density.[2] The dense
wolframite particles are caught behind the riffles and travel along the table to be collected at
the concentrate end, while the lighter gangue is washed over the riffles into the tailings launder.

[2]

o Application: Used for both roughing and cleaning stages, especially for finer particles that are
not efficiently captured by jigs.
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 Particle Size: The optimal particle size range is 0.037mm to 2mm.[10] Different table designs
are used for coarse sand (0.5-2mm), fine sand (0.2-0.5mm), and slime (<0.2mm).[9]

o Performance: Proper classification of the feed material before it enters the shaker is crucial
for achieving a high enrichment ratio.[4]

Spiral Concentrators

Spiral concentrators are low-cost, high-capacity devices used for concentrating low-grade ores.
[4] They consist of a helical trough. As slurry flows down the spiral, particles are stratified due
to a combination of centrifugal force, differential settling, and interstitial trickling. Heavier
particles, like wolframite, migrate towards the inner part of the spiral where they are removed
through collection ports, while lighter particles are carried by the bulk of the water to the outer
edge and discharged as tailings.[11]

o Application: Suitable for processing slightly coarser materials and is particularly effective for
pre-concentration or roughing of low-grade ores.[4]

 Particle Size: Can treat particles in the range of 0.02mm to 0.3mm.[12]

o Advantages: No power is required, they have a small footprint, and offer a high enrichment
ratio.[11]

Data Presentation: Performance of Gravity
Separation Methods

The following table summarizes typical operational parameters and performance indicators for
the primary gravity separation methods used in wolframite concentration.
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Parameter

Jigging

Shaking Table

Spiral Concentrator

Feed Particle Size

Coarse/Medium:
1.5mm - 13mm[8][9]

Medium/Fine:
0.037mm - 2mm][10]

Fine/Medium: 0.02mm
- 0.3mm[12]

Typical Feed WOs
Grade

0.4% - 0.8% (Overall
Gravity Circuit)[8]

0.4% - 0.8% (Overall
Gravity Circuit)[8]

Suitable for low-grade

ores[4]

Typical Concentrate
WOs Grade

20% - 30% (Rough

Concentrate)[8]

Can achieve high

upgrade ratios[13]

High enrichment
ratio[11]

65% - 75% (for
coarse/medium
fraction)[8][10]

90% - 94% (Overall

o High recovery rate[11]
Gravity Circuit)[8]

Typical Recovery Rate

Roughing / Pre-

Application Stage Roughing Roughing & Cleaning

concentration

Experimental Protocols

The following protocols provide a general framework for laboratory or pilot-scale testing of
gravity separation methods for wolframite ore.

Protocol 1: Jigging Concentration Test

¢ Ore Preparation:
o Crush the raw wolframite ore to a top size of approximately 15mm.

o Screen the crushed ore into the desired size fractions for testing (e.g., -13mm + 5mm for
coarse jigging, -5mm + 1.5mm for medium jigging).[8]

o Prepare a representative sample of 10-20 kg for each size fraction.
» Jig Setup and Operation:
o Select a laboratory-scale jig (e.g., Denver or Diaphragm Jig).

o Set the stroke length and frequency (pulsations per minute) according to the
manufacturer's guidelines for the target particle size.
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o Establish a consistent water flow rate to create the necessary pulsion and suction strokes.

o Introduce the feed sample to the jig at a steady rate.

e Product Collection and Analysis:

o Collect the heavy concentrate (hutch product) and the tailings separately over a fixed time
period.

o Collect any middlings product if the jig is set up for a three-product separation.
o Dry, weigh, and sample each product stream (concentrate, middlings, tailings).

o Analyze the samples for WOs content using X-ray fluorescence (XRF) or other appropriate
assay methods.

o Data Evaluation:

o Calculate the weight distribution, WOs grade of each product, and the overall WOs
recovery to the concentrate.

o Optimize the jigging performance by systematically varying the stroke length, frequency,
and water flow rate.

Protocol 2: Shaking Table Concentration Test

e Ore Preparation:

o Grind the ore to a target liberation size, typically below 2mm. A rod mill is often preferred
to minimize the creation of fine wolframite slimes.[14]

o Classify the ground ore into narrow size fractions using screens or a hydraulic classifier
(e.g., -2mm + 0.5mm, -0.5mm + 0.2mm, -0.2mm).[9] Effective classification is critical for
good separation.[4]

o Shaking Table Setup and Operation:
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[e]

Select a laboratory shaking table with a deck appropriate for the particle size being tested
(coarse sand, fine sand, or slime deck).

[e]

Adjust the table slope (typically 1-5 degrees) and the shaking frequency/stroke length.

Establish a consistent flow of wash water across the table. The water flow should be

o

sufficient to transport the gangue without washing away the wolframite.

o

Introduce the feed slurry (typically 20-30% solids by weight) at a constant rate to the feed
box.

e Product Collection and Analysis:

o Position splitters at the discharge end of the table to collect the distinct product bands:
concentrate (wolframite), middlings, and tailings (gangue).

o Collect each product over a timed interval.
o Dry, weigh, and assay each product for WOs content.
o Data Evaluation:
o Construct a performance curve by plotting WOs grade versus recovery.

o Optimize the separation by adjusting the table slope, shaking intensity, wash water rate,
and feed rate.

Visualizations
General Wolframite Gravity Concentration Workflow

The following diagram illustrates a typical workflow for wolframite concentration, emphasizing
the multi-stage nature of gravity separation.
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Caption: Workflow for Wolframite Gravity Separation.
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Principle of Separation on a Shaking Table

This diagram illustrates how patrticles of different densities are separated on the deck of a
shaking table.

Shaking Table Separation Principle

Shaking Table Deck

Wash Water Flow
(Top to Bottom)

Feed Slurry < Shaking Motion >

(Wolframite + Gangue)

Gangue Path \ Wolframite Path

Gangue Path  |Wolframite Path
Y

¢ 1

Gangue Path #Wolframite Path

Gangue Path Wolframite Path

Tailings Concentrate
(Light Gangue) (Heavy Wolframite)

Click to download full resolution via product page

Caption: Particle Separation on a Shaking Table Deck.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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